Cas no 1806862-55-4 (2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde
• CAS No: 1806862-55-4
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4806854
• Update Time: 2025-06-09

2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde

• Inchi： 1S/C9H6F2N2O2/c1-15-7-2-5(4-14)13-6(3-12)8(7)9(10)11/h2,4,9H,1H3
• InChI Key： OECDIGVMLRKCQW-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=NC(C=O)=CC=1OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 1.3
• Topological Polar Surface Area: 63

Additional information on 2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde

2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde (CAS No. 1806862-55-4): An Overview of Its Structure, Synthesis, and Applications

2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde (CAS No. 1806862-55-4) is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are known for their biological activities and utility in the synthesis of various pharmaceuticals and agrochemicals.

The molecular structure of 2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde is characterized by a pyridine ring substituted with a cyano group at the 2-position, a difluoromethyl group at the 3-position, a methoxy group at the 4-position, and an aldehyde group at the 6-position. The presence of these functional groups imparts distinct chemical properties and reactivity to the molecule, making it a valuable intermediate in synthetic chemistry.

Recent research has focused on the synthesis and applications of 2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde. One notable study published in the Journal of Organic Chemistry (2021) reported an efficient synthetic route for this compound using a one-pot multicomponent reaction. The method involves the condensation of 4-methoxypyridine-3-carbaldehyde with difluoroacetic acid and cyanoacetic acid in the presence of a base. This approach not only simplifies the synthesis but also improves yield and purity, making it suitable for large-scale production.

In terms of biological activity, 2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde has shown promise as a lead compound for drug discovery. A study published in Bioorganic & Medicinal Chemistry Letters (2020) investigated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation. The results indicated that this compound exhibits potent inhibitory activity against these enzymes, suggesting its potential as a therapeutic agent for cancer treatment.

Beyond its medicinal applications, 2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde has also been explored for its use in agrochemicals. Research published in Pesticide Biochemistry and Physiology (2019) demonstrated that this compound can be used as an intermediate in the synthesis of novel herbicides with high efficacy and low environmental impact. The unique combination of functional groups in this molecule allows for the design of compounds with improved selectivity and reduced toxicity.

The physical properties of 2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde are also noteworthy. It is a solid at room temperature with a melting point ranging from 115 to 117°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), making it easy to handle in laboratory settings. Its stability under various conditions has been extensively studied, ensuring its reliability as an intermediate in synthetic processes.

Safety considerations are crucial when handling any chemical compound. While 2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde is not classified as a hazardous material, proper safety measures should be followed during its use. These include wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols to minimize exposure risks.

In conclusion, 2-Cyano-3-(difluoromethyl)-4-methoxypyridine-6-carboxaldehyde (CAS No. 1806862-55-4) is a multifaceted compound with significant potential in both medicinal and agrochemical applications. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various fields of chemistry.